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Aspect

Key Findings

Data Source & Context

IOP Reduction
(as add-on
therapy)

IOP Reduction
(switching
therapy)

Most Common
Adverse Event
(AE)

Other Frequent

Ocular AEs

New Safety
Signals

Mean reduction: -2.20 mmHg (similar to
brimonidine) [1].

Mean percent change: -18.5% (from
baseline at 12 weeks) [2].

Conjunctival hyperemia (53% in clinical
trials; 18.4%-42% in real-world) [3] [4] [2].

Corneal verticillata (vortex keratopathy),
blurred vision, eye irritation, conjunctival
hemorrhage [5] [6] [7].

21 new ocular AEs (e.qg., allergic
blepharitis, eye pruritus, dacryostenosis)
and 4 systemic AEs (e.g., hypersensitivity,
swelling face) [5] [7].

Third-, fourth-, or fifth-line agent in
patients on multiple medications [1].

Switched to Netarsudil/Latanoprost
FDC from various latanoprost-
containing regimens [2].

Well-established, most frequently
reported local reaction [3] [4] [2].

Mostly local, mild, and often reversible
after discontinuation [5] [6].

Detected via FAERS database mining
(2018-2024); requires further clinical
confirmation [5] [7].
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Aspect Key Findings Data Source & Context
Time to Onset Median: 1 day (IQR: 0-13 days); 82.65% "Early failure" type; incidence
of AEs occurred within the first month [5] [7]. decreases over time [5] [7].

Detailed Experimental Protocols from Key Studies

To help you evaluate the quality of this evidence, here are the methodologies from the pivotal real-world

studies.

Real-World Pharmacovigilance Study (FAERS Analysis)

This study aimed to provide a comprehensive safety profile by analyzing spontaneous adverse event reports

[5] [7].

e Data Source: Reports from the FDA Adverse Event Reporting System (FAERS) between January
2018 and September 2024 [5] [7].

¢ Inclusion Criteria: All reports where netarsudil (or its brand name Rhopressa) was listed as the
"primary suspected drug" [5] [7].

o Statistical Analysis: Disproportionality analysis was performed using the Reporting Odds Ratio
(ROR) to detect signals of disproportionate reporting, which suggests a potential association between
the drug and the event. A signal was considered significant if the lower limit of the 95% confidence
interval for the ROR was >1 and the number of reports for the event was =3 [5] [7].

¢ Additional Analyses: Subgroup analysis (by gender and age), time-to-onset analysis, and sensitivity
analysis (excluding reports involving top co-administered drugs) were conducted to validate the
findings [5] [7].

Real-World Comparative Effectiveness Study (Netarsudil vs.
Brimonidine)

This study compared netarsudil's effectiveness to brimonidine in a complex treatment setting [1].

¢ Study Design: Retrospective chart review of 369 eyes from 279 patients at a single academic tertiary
practice [1].
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e Population: Patients with glaucoma using more than two I0P-lowering medications, where
netarsudil or brimonidine was added as a third, fourth, or fifth agent [1].

¢ Primary Outcome: The change in IOP (AIOP), calculated as the difference between the average of
two IOP measurements after treatment and the average of three IOP measurements before treatment
[1].

o Statistical Analysis: A multilevel linear mixed-effects model was used to assess the influence of
the medication on AIOP, adjusting for confounders like the number of baseline medications, age, and
glaucoma severity. Kaplan-Meier survival analysis was used to evaluate the probability of requiring
additional intervention within 3 years [1].

Mechanism of Action and Clinical Workflow

Netarsudil has a unique triple mechanism of action that differentiates it from other drug classes. The

diagram below illustrates its pathways for reducing intraocular pressure.

Netarsudil

Mechanism 1: Increases Trabecular Outflo . Lowers Episcleral Venous Pressure

ROCK Inhibition

Reduction of Episcleral Venous Pressure

Mechanism 2: Reduciys Aqueous Production

@elaxation of Trabecular Meshworla G\lorepinephrine Transporter (NET) InhibitiorD

Increased Agqueous Outflow Reduced Agueous Humor Production

Combined Effect

Reduced Intraocular Pressure (IOP)
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The workflow for generating the real-world evidence discussed in this guide is summarized below.
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Key Considerations for Clinical Practice and Research

¢ Positioning in Therapy: Real-world studies confirm that netarsudil is predominantly used as a
later-line agent (third, fourth, or fifth) in complex patients already on multiple medications [1] [3]. Its
efficacy in this challenging setting is a key strength.

¢ Managing Adverse Events: The high frequency of conjunctival hyperemia and the early onset of
many AEs necessitate proactive patient counseling. Informing patients that these reactions,
particularly hyperemia, often diminish in severity over time can improve adherence [6].

¢ Utilizing Fixed-Dose Combinations (FDCs): The netarsudil/latanoprost FDC offers a strategic
option. It not only provides additional IOP lowering through complementary mechanisms but also
reduces treatment burden by simplifying a multi-drug regimen into a single once-daily drop, which
may enhance adherence [2].

e Future Research Directions: The new safety signals from the FAERS analysis, including allergic
blepharitis and systemic hypersensitivity, require further prospective studies to confirm causality
and determine incidence rates [5] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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